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Compound of Interest

Compound Name: (14Z2)-Tetradecenoyl-CoA

Cat. No.: B15599287

Disclaimer: A specific Safety Data Sheet (SDS) for (14Z)-Tetradecenoyl-CoA is not readily
available. The following guidance is based on the safety profiles of structurally similar long-
chain fatty acyl-CoA compounds, such as Oleoyl-CoA and Palmitoyl-CoA, and general
laboratory safety protocols.[1][2] It is imperative to handle this reagent with care, assuming it
may be hazardous until thoroughly investigated.[3]

This document provides researchers, scientists, and drug development professionals with
immediate, essential information for the safe handling, storage, and disposal of (142)-
Tetradecenoyl-CoA.

Personal Protective Equipment (PPE)

When handling (14Z)-Tetradecenoyl-CoA, especially in its solid, lyophilized form, adherence
to standard laboratory PPE protocols is crucial to minimize exposure and prevent
contamination. The usual precautionary measures for handling chemicals should be followed.

[1][2]
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PPE Category Item Specifications & Use

Must be worn to protect
) against dust particles and
Eye Protection Safety Glasses ]
potential splashes. Should

meet ANSI| Z87.1 standards.

Nitrile gloves are
recommended for incidental
] ] ] contact.[4] Gloves should be
Hand Protection Chemical-resistant gloves )
inspected before use and
changed immediately if

contaminated.

A standard lab coat is required
Body Protection Lab Coat to protect clothing and skin

from potential contamination.

As the substance is not
classified as hazardous,
respiratory protection is not
typically required under normal
Respiratory Protection Not generally required handling conditions.[1][2]
However, if handling large
quantities of powder outside of
a fume hood, a dust mask may

be considered.

Required in all laboratory
Foot Protection Closed-toe shoes settings to protect against

spills and falling objects.

Operational Plan: Safe Handling and Storage

Proper handling and storage are vital for maintaining the integrity of (14Z)-Tetradecenoyl-CoA
and ensuring a safe laboratory environment.

Step-by-Step Handling Procedure:
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» Preparation: Designate a clean and uncluttered workspace. Ensure that an eyewash station
and safety shower are accessible.

e Don PPE: Put on a lab coat, safety glasses, and nitrile gloves.

e Weighing (if solid): Carefully weigh the lyophilized powder in a chemical fume hood or on a
designated benchtop, minimizing the creation of dust.

» Reconstitution (if applicable): If preparing a solution, add the desired solvent slowly to the
solid. A stock solution can be made by dissolving in water at a concentration of
approximately 10 mg/ml.[3] Cap the vial securely and vortex gently to mix.

o Clean-up: After handling, wipe down the work surfaces with an appropriate cleaning agent.
Dispose of contaminated PPE and waste according to the disposal plan. Wash hands
thoroughly.

Storage Conditions:

Storage ] Special
Form Duration . .
Temperature Considerations

) N Store in a tightly
Solid (Lyophilized) -20°C > 4 years|[3] )
sealed container.

Aliquot into single-use
_ Not recommended for ~ volumes to avoid
Aqueous Solution -20°C
more than one day|[3] repeated freeze-thaw

cycles.

Disposal Plan

As (142)-Tetradecenoyl-CoA is not classified as a hazardous substance based on available
data for similar compounds, disposal should follow institutional and local guidelines for non-
hazardous chemical waste.[1][2]

Waste Disposal Guidelines:
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Waste Type

Disposal Method

Solid Waste

Dispose of in the regular laboratory trash,

unless institutional policy dictates otherwise.

Aqueous Solutions

May be disposed of down the drain with copious
amounts of water, subject to local and

institutional regulations.

Contaminated PPE

Dispose of gloves and other disposable items in

the regular laboratory trash.

Empty Containers

Rinse empty containers thoroughly with a
suitable solvent before disposing of them in the

regular trash.

Always consult your institution's Environmental Health and Safety (EHS) department for

specific disposal protocols.

Emergency Procedures

In case of accidental exposure, follow these first-aid measures:

Exposure Route

First-Aid Procedure

Inhalation

Move to fresh air. If symptoms persist, consult a

physician.[1][2]

Skin Contact

The product is generally not an irritant.[1][2] In
case of contact, wash the affected area with

soap and water.

Eye Contact

Rinse the opened eye for several minutes under
running water.[1][2] If irritation persists, seek

medical attention.

Ingestion

If symptoms persist, consult a doctor.[1][2]

Experimental Workflow
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Handling Workflow for (14Z)-Tetradecenoyl-CoA

Preparation Handling Post-Handling

2. Don PPE : ” . . . o
1. Clean Workspace }—b{ (Lab Coat, Glasses, Gloves) }—b 3. Weigh Solid }—b 4. Reconstitute Solution }—b{ 5. Clean Workspace }—b{ 6. Dispose of Waste }—b{ 7. Store Aliquots at -20°C

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling of (14Z)-Tetradecenoyl-CoA.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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